Cas no 61781-97-3 (Thiazolium, 2-benzoyl-3-methyl-)

• Product Name: Thiazolium, 2-benzoyl-3-methyl-
• CAS No: 61781-97-3
• MF: C₁₁H₁₀NOS
• MW: 204.268201351166
• CID: 466350
• PubChem ID: 71392283
• Update Time: 2025-04-19

Thiazolium, 2-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolium, 2-benzoyl-3-methyl-
• (3-methyl-1,3-thiazol-3-ium-2-yl)-phenylmethanone
• DTXSID80814102
• 2-Benzoyl-3-methyl-1,3-thiazol-3-ium
• 61781-97-3

• Inchi： 1S/C11H10NOS/c1-12-7-8-14-11(12)10(13)9-5-3-2-4-6-9/h2-8H,1H3/q+1
• InChI Key： ILRWYLDVFTXGES-UHFFFAOYSA-N
• SMILES： S1C=C[N+](C)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.0484
• Monoisotopic Mass: 204.04831012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 20.95